Cas no 949444-82-0 (4-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)aniline)

• Product Name: 4-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)aniline
• CAS No: 949444-82-0
• MF: C₁₀H₁₁N₅
• MW: 201.227840662003
• MDL: MFCD09802097
• CID: 3157306
• PubChem ID: 17511960
• Update Time: 2025-11-01

4-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(1-cyclopropyl-1H-tetrazol-5-yl)aniline
• 4-(1-cyclopropyltetrazol-5-yl)aniline
• EN300-28905
• 4-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)aniline
• AKOS009145683
• 949444-82-0
• ZMB44482
• G37156
• 864-487-9
• Z235362547

• MDL： MFCD09802097
• Inchi： 1S/C10H11N5/c11-8-3-1-7(2-4-8)10-12-13-14-15(10)9-5-6-9/h1-4,9H,5-6,11H2
• InChI Key： CBCHVBDISUGGOQ-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC(=CC=2)N)=NN=N1)C1CC1

Computed Properties

• Exact Mass: 201.10144537Da
• Monoisotopic Mass: 201.10144537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.6Ų

Additional information on 4-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)aniline

Introduction to 4-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)aniline (CAS No. 949444-82-0)

4-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 949444-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of tetrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of 1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl appended to aniline provides a unique scaffold that has been explored for its pharmacological properties.

The aniline moiety is a well-established pharmacophore in drug discovery, contributing to the compound's ability to interact with biological targets such as enzymes and receptors. The incorporation of the tetrazole ring enhances the molecule's potential bioactivity by introducing a nitrogen-rich heterocyclic system. Tetrazoles are known to exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The 1-cyclopropyl substituent further modulates the electronic and steric properties of the molecule, influencing its binding affinity and selectivity towards biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of tetrazole derivatives in developing novel therapeutic agents. The structural flexibility of tetrazoles allows for modifications that can fine-tune their pharmacokinetic and pharmacodynamic profiles. In particular, compounds containing the 5-substituted tetrazole moiety have shown promise in preclinical studies as inhibitors of various kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders.

4-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)aniline has been studied for its potential role in modulating pathways relevant to neurological disorders. The aniline part of the molecule can interact with monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters like serotonin and dopamine. By inhibiting these enzymes, 4-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)aniline may have applications in managing conditions such as depression and Parkinson's disease. Additionally, the tetrazole ring has been shown to possess antioxidant properties, which could contribute to its therapeutic potential in neuroprotection.

In vitro studies have demonstrated that 4-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)aniline exhibits inhibitory activity against several target enzymes. For instance, it has shown promise as a kinase inhibitor by binding to ATP-binding pockets of proteins involved in cell signaling pathways. This inhibitory activity is attributed to the combined effects of the aniline and tetrazole pharmacophores, which can engage multiple residues within the active site of the target enzyme. Such interactions are critical for developing selective inhibitors that minimize off-target effects.

The synthesis of 4-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)aniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tetrazole ring is typically achieved through cycloaddition reactions or nucleophilic substitution protocols. The use of advanced synthetic techniques such as transition-metal catalysis has improved the efficiency and scalability of these processes. Furthermore, computational methods like molecular modeling have been employed to optimize synthetic routes and predict the bioactivity of derived compounds.

One of the key challenges in developing drugs based on tetrazole derivatives is their metabolic stability. The presence of multiple nitrogen atoms makes these compounds susceptible to enzymatic degradation. However, recent research has identified strategies to enhance metabolic stability by incorporating structural modifications that resist enzymatic attack. For example, protecting groups or conformationally constrained analogs can improve the bioavailability of 4-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)aniline while maintaining its pharmacological activity.

The pharmaceutical industry continues to explore novel derivatives of tetrazole-containing compounds due to their versatile biological activities. Preclinical studies have indicated that derivatives similar to 4-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)aniline may have applications in treating inflammatory diseases by modulating immune responses. The ability of tetrazoles to act as scaffolds for drug discovery is further underscored by their presence in several FDA-approved drugs used for various therapeutic purposes.

In conclusion,4-(1-cyclopropyl-1H-1，2，3，4-tetrazol -5 -y lanine) (CAS No. 949444 -82 -0) represents a promising candidate for further investigation in medicinal chemistry。 Its unique structural features，combining an aniline moiety with a cyclopropyl-substituted tetrazole ring，make it a versatile scaffold for developing novel therapeutic agents。 Ongoing research aims to elucidate its mechanism of action，optimize its pharmacokinetic properties，and translate these findings into clinical applications。 As our understanding of biological pathways continues to expand，compounds like this are likely to play an increasingly important role in addressing unmet medical needs。